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Compound of Interest

Compound Name: Zileuton sodium

Cat. No.: B1139380 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step safety and logistical

information for the proper handling and disposal of Zileuton sodium, a potent 5-lipoxygenase

inhibitor. Adherence to these procedures is critical to minimize risks and ensure the integrity of

your research.

Hazard Identification and Safety Precautions
Zileuton sodium is classified as a hazardous substance. Understanding its primary risks is the

first step toward safe handling. Key hazards include being harmful if swallowed, causing

serious eye irritation, and potentially damaging fertility or the unborn child.[1][2][3] Prolonged or

repeated exposure may also cause organ damage, specifically to the liver.[3]
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Hazard GHS Classification Precautionary Statement

Acute Oral Toxicity Harmful if swallowed[1][2]

Do not eat, drink or smoke

when using this product. If

swallowed, call a poison center

or doctor.[2]

Eye Irritation Causes serious eye irritation

Wear eye/face protection. If in

eyes, rinse cautiously with

water for several minutes.[2]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child[3]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.[3]

Specific Target Organ Toxicity

May cause damage to organs

(liver) through prolonged or

repeated exposure[3]

Do not breathe

dust/fume/gas/mist/vapors/spr

ay. Get medical

advice/attention if you feel

unwell.[3]

Personal Protective Equipment (PPE)
The consistent and correct use of Personal Protective Equipment (PPE) is non-negotiable

when handling Zileuton sodium. The following table outlines the minimum required PPE.
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Body Part Protection Specification

Eyes/Face
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Hands Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2][3]

Body Laboratory Coat

Wear appropriate protective

clothing to prevent skin

exposure.[2][3]

Respiratory NIOSH-approved Respirator

Use in case of insufficient

ventilation or to prevent

inhalation of dust.

Step-by-Step Handling and Disposal Protocol
A systematic approach to handling and disposal is crucial for minimizing exposure and

environmental contamination.

1. Preparation and Weighing:

Work in a designated area, preferably within a chemical fume hood or a ventilated enclosure,

to minimize dust inhalation.[2][3]

Before handling, ensure all required PPE is correctly worn.

Use a dedicated, clean spatula and weighing vessel.

2. Solution Preparation:

When dissolving Zileuton sodium, add the powder slowly to the solvent to avoid splashing.

Ensure the container is clearly and accurately labeled with the chemical name,

concentration, date, and your initials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://static.cymitquimica.com/products/45/pdf/sds-1724656.pdf
https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://static.cymitquimica.com/products/45/pdf/sds-1724656.pdf
https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://static.cymitquimica.com/products/45/pdf/sds-1724656.pdf
https://www.benchchem.com/product/b1139380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Experimental Use:

Avoid eating, drinking, or smoking in the laboratory area.[2]

Keep the container tightly closed when not in use.[2]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

4. Spills and Decontamination:

In case of a spill, evacuate the immediate area.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.[3]

Clean the spill area with an appropriate decontaminating agent.

5. Disposal:

All waste materials, including empty containers, contaminated PPE, and unused Zileuton
sodium, must be disposed of as hazardous waste.[2][3]

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of Zileuton sodium down the drain.[1]

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[2]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Get medical attention if symptoms

occur.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[2]

Workflow for Safe Handling of Zileuton Sodium
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Safe Handling Workflow for Zileuton Sodium
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Caption: Workflow for the safe handling of Zileuton sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. fishersci.com [fishersci.com]

3. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Zileuton Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139380#personal-protective-equipment-for-
handling-zileuton-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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